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Compound of Interest

Spiro[1,3-benzodioxole-2,1'-
Compound Name:

cyclohexan]-5-amine
CAS No.: 64179-41-5

Cat. No.: B1300228

Get Quote

Executive Summary

This technical guide profiles Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-amine, a specialized
bicyclic scaffold increasingly utilized in medicinal chemistry to introduce structural complexity
without increasing molecular weight significantly.[1][2] Unlike planar aromatic systems, this
spirocyclic motif introduces a critical

center (the spiro junction), forcing the cyclohexane ring to adopt a chair conformation
orthogonal to the planar benzodioxole system.[1][2] This "escape from flatland" improves
solubility, metabolic stability, and receptor selectivity, making it a high-value pharmacophore in
the design of GPCR modulators and kinase inhibitors.[2]

Part 1: Structural Identity & Chemoinformatics[1][2]

The precise identification of this molecule is critical for database integration and retrosynthetic
planning.[1][2]

Table 1: Chemical Identity Matrix
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Property Data Specification

) Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-
Systematic Name

amine
CAS Registry Number 64179-41-5
Molecular Formula
Molecular Weight 205.25 g/mol
Canonical SMILES NC1=CC=C20C3(CCCCC3)0C2=C1
Isomeric SMILES C1CCC2(CC1)0C3=C(02)C=C(C=C3)N
InChl Key ZGUHEEOHWIVGOA-UHFFFAOYSA-N

Structural Topology

The core feature is the spiro quaternary carbon at position 2 of the benzodioxole ring (shared
with position 1' of the cyclohexane).[1][2] This creates a rigid, orthogonal geometry where the
cyclohexane ring acts as a bulky, lipophilic "anchor" while the aniline moiety (5-amine) serves
as a vector for further functionalization (e.g., amide coupling, reductive amination).[2]

Part 2: Synthetic Pathways & Experimental
Protocols

The synthesis of Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-amine is best approached via a
Nitro-Reduction Strategy.[1][2] Direct condensation of 4-aminocatechol is prone to oxidative
degradation; therefore, the industry-standard route utilizes 4-nitrocatechol as the stable
precursor.[1][2]

Retrosynthetic Logic

The pathway deconstructs the target into two phases:[2]
¢ Reduction: Converting the nitro group to an amine.[1][2]

o Spiro-Ketalization: Constructing the dioxole ring from 4-nitrocatechol and cyclohexanone.[1]

[2]
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SM 1: 4-Nitrocatechol SM 2: Cyclohexanone

Intermediate: 5-Nitro-Spiro
(Stable Precursor)

Target: Spiro-Amine
(C12H15N0O2)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis showing the disconnection to stable commercial starting

materials.

Detailed Experimental Protocol
Step 1: Synthesis of 5-nitrospiro[1,3-benzodioxole-2,1'-

cyclohexane]

Principle: Acid-catalyzed ketalization with azeotropic water removal.[1][2]

e Reagents:

o 4-Nitrocatechol (1.0 eq)[1]

o Cyclohexanone (1.2 eq)[1][2]

o p-Toluenesulfonic acid (p-TsOH, 0.1 eq)[1]

o Solvent: Toluene (anhydrous)[1][2]
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e Apparatus: Round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap
fitted with a reflux condenser.[1][2]

e Procedure:

o

Dissolve 4-nitrocatechol and cyclohexanone in toluene.
o Add catalytic p-TsOH.[1][2]

o Heat to reflux (approx. 110°C).[1][2] As the reaction proceeds, water generated from the
condensation will collect in the Dean-Stark trap.[1][2]

o Endpoint: Monitor via TLC (Solvent: 20% EtOAc/Hexanes) until the starting catechol is
consumed (typically 4—6 hours).

o Workup: Cool to room temperature. Wash the organic layer with saturated

(to remove acid catalyst) and brine.[1][2] Dry over

, filter, and concentrate in vacuo.

[e]

Purification: Recrystallize from ethanol or purify via silica gel flash chromatography.[1][2]

Step 2: Reduction to Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-
amine

Principle: Chemoselective reduction of the nitro group without cleaving the acid-sensitive spiro-
ketal linkage.[1][2]

e Reagents:
o 5-Nitrospiro intermediate (from Step 1)[1]
o 10% Palladium on Carbon (Pd/C, 10 wt% loading)[2]
o Hydrogen gas (

, balloon pressure) or Ammonium Formate (transfer hydrogenation)[2]
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o Solvent: Methanol or Ethanol[2]

e Procedure:

[e]

Dissolve the nitro compound in methanol under an inert nitrogen atmosphere.[1][2]
o Carefully add the Pd/C catalyst.[1][2] (Caution: Pyrophoric when dry).

o Purge the system with hydrogen gas and stir at room temperature under a hydrogen
balloon.

o Endpoint: Monitor via LC-MS for the appearance of the [M+H]+ peak at 206.1.[1][2]

o Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
methanol.[1][2]

o Isolation: Concentrate the filtrate to yield the target amine as a light brown/off-white solid.

[1](2]

Reactants: Reflux (Toluene) Reduction

Intermediate: Product:
Nitro-Spiro . Spiro-Amine

4-Nitrocatechol + ——— ®  Dean-Stark Trap ———»»
Cyclohexanone p-TsOH Cat.

Click to download full resolution via product page
Figure 2: Step-by-step synthetic workflow for the generation of the target amine.

Part 3: Physicochemical Profiling[1][2]

The spiro-cyclohexane modification significantly alters the physicochemical landscape
compared to the parent 1,3-benzodioxole.[1][2]

Table 2: Calculated Properties (In Silico)
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Significance in Drug
Property Value .
Design

Ideal lipophilicity for membrane
cLogP ~2.7 permeability (Rule of 5
compliant).[1][2]

Low polar surface area
suggests excellent blood-brain

TPSA 35.25 99 _
barrier (BBB) penetration

potential.[1][2]

The primary amine (-NH2) acts
H-Bond Donors 1 as a key donor for receptor
binding.[1][2]

Two ether oxygens + nitrogen
H-Bond Acceptors 3 .
lone pair.[1][2]

High fraction of

carbons (6 from cyclohexane /
12 total).[1][2] Correlates with

higher clinical success rates

0.50

due to lower promiscuity.[1][2]

Part 4: Medicinal Chemistry Applications[1][2][8][9]
[10][11]
The "Spiro" Advantage

In modern drug discovery, "flat" molecules (high aromatic carbon count) often suffer from poor
solubility and non-specific binding.[1][2] The spiro[1,3-benzodioxole-2,1'-cyclohexane] core
serves as a conformational lock.[1][2]

» Orthogonality: The cyclohexane ring lies perpendicular to the benzodioxole plane.[1][2] This
creates a distinct 3D shape vector that can probe deep hydrophobic pockets in enzymes
(e.g., kinases) that flat inhibitors cannot access.[1][2]
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e Bioisosterism: This scaffold is often used as a bioisostere for substituted indoles or
quinolines, providing similar steric bulk but with different electronic properties.[1][2]

Target Classes

e GPCR Modulators: The amine handle allows for coupling to aryl-ureas or amides, a common
motif in antagonists for receptors like MCHrl1 (Melanin-concentrating hormone receptor).[1]

[2]

» Kinase Inhibitors: The benzodioxole oxygen atoms can participate in hydrogen bonding with
the hinge region of kinases, while the spiro-cycle occupies the solvent-exposed region or the
hydrophobic back-pocket.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. PubChemlLite - Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-amine (C12H15NO2)
[pubchemlite.lcsb.uni.lu]

4. GSRS [gsrs.ncats.nih.gov]

5. Substance Registry Services | US EPA [cdxapps.epa.gov]

To cite this document: BenchChem. [Technical Guide: Spiro[1,3-benzodioxole-2,1'-
cyclohexan]-5-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300228/docs#technical-guide-spiro-1-3-
benzodioxole-2-1-cyclohexan-5-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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